Cas no 313395-87-8 (N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide)

• Product Name: N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide
• CAS No: 313395-87-8
• MF: C₂₂H₁₅N₃O₆S₂
• MW: 481.501002550125
• CID: 6075907
• PubChem ID: 2412982
• Update Time: 2025-07-18

N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide
• N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)-4-phenoxybenzamide
• Benzamide, N-[5-[(4-nitrophenyl)sulfonyl]-2-thiazolyl]-4-phenoxy-
• EU-0037305
• AKOS001059156
• SR-01000424768
• F0359-0137
• Z30208136
• N-[5-(4-NITROBENZENESULFONYL)-1,3-THIAZOL-2-YL]-4-PHENOXYBENZAMIDE
• 313395-87-8
• Oprea1_437286
• SR-01000424768-1
• N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]-4-phenoxybenzamide

• Inchi： 1S/C22H15N3O6S2/c26-21(15-6-10-18(11-7-15)31-17-4-2-1-3-5-17)24-22-23-14-20(32-22)33(29,30)19-12-8-16(9-13-19)25(27)28/h1-14H,(H,23,24,26)
• InChI Key： QFXYKBMCECQBNZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)S1)(=O)C1=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 481.04022755g/mol
• Monoisotopic Mass: 481.04022755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 168Ų

Experimental Properties

• Density: 1.496±0.06 g/cm3(Predicted)
• pka: 6.44±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide

N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide (CAS No. 313395-87-8): A Comprehensive Overview

N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide (CAS No. 313395-87-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 313395-87-8, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

The molecular formula of N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide is C₂₆H₁₉N₃O₅S₂, with a molecular weight of approximately 509.56 g/mol. The compound features a thiazole ring, a benzamide moiety, and a nitrobenzenesulfonyl group, which contribute to its distinct chemical properties and biological activities. The presence of these functional groups imparts high stability and solubility in various solvents, making it suitable for a wide range of applications in both research and development.

Synthesis Methods

The synthesis of N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide involves several well-documented steps. One common approach is the reaction between 4-phenoxybenzoyl chloride and 5-aminothiazole in the presence of a base, followed by the introduction of the nitrobenzenesulfonyl group through a nucleophilic substitution reaction. This multi-step process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, reducing the use of hazardous reagents and improving overall efficiency.

Biological Activities

N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide has been extensively studied for its potential therapeutic applications. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its anti-cancer activities have been attributed to its ability to induce apoptosis in cancer cells and inhibit cell proliferation.

Clinical Trials and Research Advancements

Several clinical trials are currently underway to evaluate the safety and efficacy of N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing reduced inflammation and improved quality of life. Ongoing phase II trials are focusing on specific diseases such as rheumatoid arthritis and certain types of cancer. These trials are crucial for understanding the full potential of this compound and guiding future drug development efforts.

Mechanisms of Action

The biological activities of N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide are attributed to its unique mechanisms of action. Studies have shown that it can modulate key signaling pathways involved in inflammation and cancer progression. For example, it has been found to inhibit the activation of NF-kB, a transcription factor that plays a central role in inflammatory responses. Additionally, it can interfere with the PI3K/Akt pathway, which is frequently dysregulated in cancer cells.

Potential Applications

The diverse biological activities of N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide make it a versatile compound with numerous potential applications. Beyond its anti-inflammatory and anti-cancer properties, it may also have applications in neurodegenerative diseases due to its ability to reduce oxidative stress and neuroinflammation. Furthermore, its antimicrobial properties have been explored for potential use in treating bacterial infections.

Conclusion

In conclusion, N-5-(4-nitrobenzenesulfonyl)-1,3-thiazol-2-yl-4-phenoxybenzamide (CAS No. 313395-87-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses will be discovered, contributing to the advancement of healthcare solutions.